Cas no 1698251-71-6 (5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1698251-71-6
• MF: C₈H₇BrFN₅
• MW: 272.077082872391
• CID: 6578403
• PubChem ID: 105569255
• Update Time: 2025-10-28

5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine
• 5-bromo-1-[(5-fluoropyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1108127
• 1698251-71-6

• Inchi： 1S/C8H7BrFN5/c9-7-13-8(11)14-15(7)4-5-1-6(10)3-12-2-5/h1-3H,4H2,(H2,11,14)
• InChI Key： KBQCTVNMSQWMQG-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1C=NC=C(C=1)F

Computed Properties

• Exact Mass: 270.98689g/mol
• Monoisotopic Mass: 270.98689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine

Research Brief on 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS: 1698251-71-6)

The compound 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS: 1698251-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine as a key intermediate in the synthesis of novel kinase inhibitors. Its unique structural features, including the bromo-substituted triazole ring and the fluoropyridine moiety, contribute to its ability to interact with specific kinase targets. Computational docking studies suggest that this compound exhibits high binding affinity for certain tyrosine kinases, making it a promising candidate for further optimization.

In vitro assays have demonstrated that 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine exhibits moderate inhibitory activity against a panel of cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies indicate that the compound induces apoptosis through the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. These findings underscore its potential as a lead compound for anticancer drug development.

Pharmacokinetic studies of 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine have revealed favorable absorption and distribution profiles in rodent models. The compound demonstrates good oral bioavailability and moderate plasma protein binding, suggesting its suitability for further preclinical development. However, metabolic stability studies indicate the need for structural modifications to improve its half-life in vivo.

Recent patent filings have disclosed novel synthetic routes to 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine, highlighting improved yields and purity compared to earlier methods. These advancements are expected to facilitate large-scale production for further biological evaluation. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity.

In conclusion, 5-bromo-1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is focused on optimizing its pharmacological properties and exploring its potential in combination therapies. Future studies should address its safety profile and investigate its efficacy in more complex disease models.